Cas no 2227668-63-3 ((2R)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine)

• Product Name: (2R)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine
• CAS No: 2227668-63-3
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5896978
• PubChem ID: 165606049
• Update Time: 2025-10-28

(2R)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine
• EN300-1727308
• 2227668-63-3
• (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine

• Inchi： 1S/C10H14N4/c1-8(11)2-3-9-6-13-10-7-12-4-5-14(9)10/h4-8H,2-3,11H2,1H3/t8-/m1/s1
• InChI Key： BIOAJHNVPBCEKK-MRVPVSSYSA-N
• SMILES： N12C=CN=CC1=NC=C2CC[C@@H](C)N

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on (2R)-4-{imidazo1,2-apyrazin-3-yl}butan-2-amine

Introduction to (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine (CAS No. 2227668-63-3)

(2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine (CAS No. 2227668-63-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine is composed of an imidazo[1,2-a]pyrazine core attached to a butan-2-amine moiety. The imidazo[1,2-a]pyrazine scaffold is a privileged structure known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the butan-2-amine group adds further complexity and functionality to the molecule, contributing to its unique pharmacological profile.

The synthesis of (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine typically involves a multi-step process. One common approach is the coupling of an imidazo[1,2-a]pyrazine derivative with a chiral butanamine precursor. This can be achieved through various coupling reactions, such as amide bond formation or reductive amination. Recent advancements in asymmetric synthesis have enabled the efficient and enantioselective preparation of this compound, ensuring high purity and yield.

In terms of biological activities, (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine has been extensively studied for its potential therapeutic applications. One notable area of research is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially making it a valuable candidate for the treatment of neurological disorders such as depression and anxiety.

Additionally, (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine has demonstrated promising antitumor properties. In vitro and in vivo studies have revealed that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing cell proliferation. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine have also been investigated to assess its suitability for clinical applications. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties and ensure optimal therapeutic efficacy and safety.

Recent research has also explored the potential synergistic effects of (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine when combined with other therapeutic agents. For example, studies have shown that co-administration with certain chemotherapy drugs can enhance antitumor activity while reducing side effects. This combinatorial approach holds promise for improving treatment outcomes in cancer patients.

In conclusion, (2R)-4-{imidazo[1,2-a]pyrazin-3-yl}butan-2-amine (CAS No. 2227668-63-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover more about its mechanisms of action and clinical potential.